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Benastatin A: Chemical & Physical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benastatin A

CAS No.: 138968-85-1

Cat. No.: S592329

Here is a summary of the key quantitative data available for Benastatin A:

Property Value

Molecular Formula Cs30H25807 [1] [2]

Molecular Weight 500.54 g/mol [1] [2]

CAS Number 138968-85-1 [1] [2]

GST Inhibition (Ki) 5 uM (rat liver enzyme) [1]

Anti-MRSA Activity (MIC) 3.12 pg/mL [1]

Apoptosis Induction 20 UM (in Colon 26 mouse colon cancer cells) [1]
Cell Cycle Arrest (G1/G0) 16 pM (in Colon 26 mouse colon cancer cells) [1]

Handling and Stock Preparation

This section outlines practical protocols for handling Benastatin A based on supplier information and

general laboratory principles.

Storage Information
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¢ Long-term Storage (Powder): -20°C for up to 3 years [1].

e Stock Solution: -80°C for up to 1 year. Shipping is recommended on blue ice or at ambient
temperature [1].

¢ Form: Optically pure compound, soluble in DMSO [2].

Stock Solution Preparation A typical stock solution preparation method is described below. This is a

general guide; always optimize for your specific experimental conditions.

Start Preparation

Note: Contact supplier if
target concentration exceeds solubility

Store at -80°C

Click to download full resolution via product page

In Vivo Dosing Formulation (Example) The following is an example provided by TargetMol for preparing

a dose for animal studies [1]. The percentages below refer to volume fractions.
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Component Final Percentage
DMSO 5%
PEG300 30%
Tween 80 5%
Saline/PBS/ddH20 60%

Preparation Method:

Take the DMSO stock solution (mother liquor).

Add PEG300, mix thoroughly until the solution is clear.

Add Tween 80, mix thoroughly until clear.

Add the remaining saline, PBS, or ddH20, and mix well until clear [1].

Known Biological Activities & Experimental Notes

Benastatin A exhibits a range of biological activities, as summarized in the table below. These findings form

the basis for its use in various research applications.

Biological
. g Observed Effect | Experimental Note
Activity
GST Inhibition Inhibits glutathione S-transferase (GST); a key enzyme in cellular detoxification
and drug resistance pathways [1] [2].
Antibacterial Effective against methicillin-resistant S. aureus (MRSA) and several other bacteria
Activity [1] [2].
Anti-Cancer Induces apoptosis and cell cycle arrest at the G1/G0 phase in Colon 26 mouse
Activity colon cancer cells [1].

Key Experimental Considerations
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¢ Positive Controls: Depending on your assay, include known GST inhibitors, broad-spectrum
antibiotics for antibacterial tests, or established chemotherapeutic agents for cytotoxicity experiments.

e Assay Optimization: The provided concentrations (e.g., 16-20 uM for cancer cells) are a starting
point. Conduct dose-response curves to determine the optimal concentration for your specific cell line
or assay system.

o Safety Note: Benastatin A is intended for research purposes only. All TargetMol products are for
research and cannot be used for human consumption [1].

Critical Application Gaps and Future Directions

It is important to note that the available commercial and scientific literature provides foundational data but

lacks detailed mechanistic and protocol information.

¢ Signaling Pathways: While Benastatin A is known to inhibit GST and induce apoptosis, the exact
signaling pathways it modulates are not fully detailed in the searched sources. Creating a definitive
signaling pathway diagram is therefore not possible with current data. Further investigation into its
effects on pathways like MAPK/ERK, PI3K/Akt, or JAK/STAT is needed.

¢ Detailed Protocols: The search results provide objectives and outcomes (e.g., "induces apoptosis")
but do not contain step-by-step protocols for these specific assays. Researchers will need to adapt
standard cell culture, apoptosis detection (e.g., Annexin V staining), and cell cycle analysis (e.g., Pl
staining flow cytometry) protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s592329?utm_src=pdf-bulk
https://www.smolecule.com/products/s592329?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

